Cas no 350680-03-4 (2-[(2,4,6-trichlorophenyl)amino]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione)

• Product Name: 2-[(2,4,6-trichlorophenyl)amino]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• CAS No: 350680-03-4
• CID: 4649628
• Update Time: 2025-06-03

2-[(2,4,6-trichlorophenyl)amino]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4,6-trichlorophenyl)amino]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

Additional information on 2-[(2,4,6-trichlorophenyl)amino]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

Comprehensive Analysis of 2-[(2,4,6-trichlorophenyl)amino]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione (CAS No. 350680-03-4): Properties, Applications, and Industry Insights

The compound 2-[(2,4,6-trichlorophenyl)amino]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione, identified by its CAS No. 350680-03-4, is a specialized organic molecule with a unique structural framework. Its complex name reflects the presence of a trichlorophenyl group and a hexahydro-isoindole-dione core, which contribute to its distinct chemical and physical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Researchers are particularly interested in its hydrogen-bonding capacity and steric effects, which make it valuable for designing targeted molecular interactions.

In recent years, the demand for high-purity specialty chemicals like 350680-03-4 has surged, driven by advancements in drug discovery and material science. A common query among scientists is whether this compound exhibits solubility in polar solvents, a critical factor for its application in liquid-phase reactions. Laboratory studies confirm moderate solubility in dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), but limited solubility in water. This property aligns with its potential use in catalytic systems or as an intermediate in heterocyclic synthesis.

The thermal stability of 2-[(2,4,6-trichlorophenyl)amino]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione is another frequently researched aspect. Differential scanning calorimetry (DSC) data indicates a decomposition temperature above 200°C, suggesting suitability for high-temperature applications. This characteristic has sparked interest in its potential role in polymeric materials, where heat resistance is paramount. Industry forums often discuss its compatibility with epoxy resins and polyamide matrices, though comprehensive studies remain ongoing.

From a synthetic chemistry perspective, the isoindole-1,3-dione moiety in this compound offers versatile reactivity sites. The 2,4,6-trichlorophenyl substituent introduces electron-withdrawing effects, which can influence nucleophilic aromatic substitution reactions. Recent publications highlight its utility in constructing N-heterocyclic scaffolds, a trending topic in medicinal chemistry for developing kinase inhibitors. These applications resonate with the growing market for small-molecule therapeutics targeting protein-protein interactions.

Environmental considerations surrounding chlorinated compounds like CAS 350680-03-4 are frequently debated. While not classified as hazardous under current regulations, its biodegradation pathway remains an active research area. Modern green chemistry initiatives explore enzymatic methods to modify its structure, reducing potential ecological impact. This aligns with the broader industry shift toward sustainable synthesis protocols, a dominant theme in recent ACS (American Chemical Society) conferences.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, with the aromatic proton signals between 7-8 ppm serving as diagnostic markers. Patent databases reveal innovative applications in electronic materials, where its planar conjugated system may contribute to charge transport properties. Such multidisciplinary relevance explains why search trends for "350680-03-4 supplier" and "isoindole-dione derivatives" show consistent growth across academic and industrial sectors.

In formulation science, the crystallinity of 2-[(2,4,6-trichlorophenyl)amino]hexahydro-isoindole-dione affects its powder flow properties—a critical parameter for solid-dose pharmaceuticals. X-ray diffraction studies reveal polymorphic behavior, prompting investigations into co-crystallization techniques to enhance bioavailability. These findings intersect with the pharmaceutical industry's focus on drug delivery optimization, addressing frequent queries about improving API (Active Pharmaceutical Ingredient) performance.

The global market for fine chemicals containing halogenated motifs like this compound is projected to grow at 6.2% CAGR, according to recent market reports. This growth is fueled by its utility in developing crop protection agents and photoactive materials. Notably, its UV absorption spectrum shows maxima around 280 nm, making it a candidate for light-stabilizing additives—a solution frequently sought for polymer degradation challenges.

Quality control protocols for CAS 350680-03-4 emphasize residual solvent analysis and heavy metal screening, reflecting stringent industry standards. Regulatory databases indicate compliance with REACH and ICH guidelines, though users should verify regional-specific regulations. This precautionary note addresses a common concern in chemical procurement discussions, particularly among contract research organizations (CROs) navigating international compliance.

Emerging research explores the compound's potential in supramolecular chemistry, where its hydrogen-bond donor/acceptor sites could enable designed molecular assemblies. Such applications align with Nobel Prize-winning work on molecular machines, creating synergy between fundamental science and industrial innovation. This forward-looking perspective positions 2-[(2,4,6-trichlorophenyl)amino]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione as a molecule with untapped potential across multiple technological frontiers.